2-(4-(isopropylsulfonyl)phenyl)-N-(3-methylisothiazol-5-yl)acetamide

• IUPAC Name: N-(3-methyl-1,2-thiazol-5-yl)-2-(4-propan-2-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C15H18N2O3S2/c1-10(2)22(19,20)13-6-4-12(5-7-13)9-14(18)16-15-8-11(3)17-21-15/h4-8,10H,9H2,1-3H3,(H,16,18)
• InChI Key: VLSPHKVJSBQAEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)CC2=CC=C(C=C2)S(=O)(=O)C(C)C
• Molecular Formula: C15H18N2O3S2
• Molecular Weight: 338.4 g/mol

Description

2-(4-(isopropylsulfonyl)phenyl)-N-(3-methylisothiazol-5-yl)acetamide, also known as ISA247, is a synthetic compound that has been studied for its potential use as an immunosuppressive drug. It belongs to the class of compounds known as isothiazoles, which have been found to have various biological activities.

Scientific Research Applications

• Anticancer Activity : A study by Evren et al. (2019) on 5-methyl-4-phenyl thiazole derivatives, which are structurally similar to the compound , reported their synthesis and investigation for anticancer activity. They found that certain compounds exhibited significant selective cytotoxicity against human lung adenocarcinoma cells, showing potential as anticancer agents (Evren et al., 2019).

• Enzyme Inhibitory Activities : Virk et al. (2018) synthesized N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide and evaluated its inhibition potential against enzymes like bovine carbonic anhydrase and acetylcholinesterase. This demonstrates the potential of such compounds in enzyme inhibition (Virk et al., 2018).

• Antimicrobial and Anti-inflammatory Activities : Research by Thomas et al. (2009) on similar compounds noted their antimicrobial and anti-inflammatory activities. This indicates the utility of these compounds in treating infections and inflammation (Thomas et al., 2009).

• Antibacterial and Antifungal Activities : Mahyavanshi et al. (2017) synthesized and evaluated N-[4-(3-Oxo-3-phenyl-propenyl)-phenyl]-2-(4-phenyl-5-pyridine-4yl-4H-[1,2,4]triazole-3-ylsulfanyl)-acetamide for its antibacterial and antifungal activities, showing the potential of these compounds in antimicrobial applications (Mahyavanshi et al., 2017).

• β3-Adrenergic Receptor Agonist for Treating Diabetes and Obesity : Maruyama et al. (2012) researched on N-phenyl-(2-aminothiazol-4-yl)acetamides, finding potent agonistic activity against human β3-adrenergic receptors. This indicates their potential use in treating obesity and type 2 diabetes (Maruyama et al., 2012).

• Inhibition of Bacteria and Algae : A study by Yu et al. (2020) on 2-(1,2-benzisothiazol-3-yloxy)-N-(1-aryl-3-cyanopyrazol-5-yl)-acetamides showed significant bioactivity against heterotrophic bacteria and marine chlorella, highlighting the potential of these compounds in controlling microbial growth (Yu et al., 2020).

• Antimalarial Activity : Werbel et al. (1986) conducted a study on compounds with similar structures, finding correlations between their structural properties and antimalarial potency. This research suggests the potential of these compounds in treating malaria (Werbel et al., 1986).